Cas no 139485-42-0 (3,4,5-Trichloropicolinonitrile)

3,4,5-Trichloropicolinonitrile is a chlorinated pyridine derivative with the molecular formula C6HCl3N2. This compound is characterized by its high reactivity due to the presence of three chlorine substituents and a nitrile group on the pyridine ring, making it a versatile intermediate in organic synthesis. Its structural features enable selective functionalization, particularly in the development of agrochemicals and pharmaceuticals. The electron-withdrawing effects of the chlorine atoms enhance its utility in nucleophilic substitution reactions. With a defined crystalline structure, it offers consistent purity and stability under standard handling conditions. Its applications include use as a building block for heterocyclic compounds and specialized fine chemicals.
3,4,5-Trichloropicolinonitrile structure
139485-42-0 structure
Product Name:3,4,5-Trichloropicolinonitrile
CAS No:139485-42-0
MF:C6HCl3N2
MW:207.444537878036
MDL:MFCD00160333
CID:829123
PubChem ID:728673
Update Time:2025-05-28

3,4,5-Trichloropicolinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Trichloropicolinonitrile
    • 2-PYRIDINECARBONITRILE, 3,4,5-TRICHLORO-
    • 3,4,5-trichloropyridine-2-carbonitrile
    • 2-Pyridinecarbonitrile,3,4,5-trichloro
    • 3,4,5-trichloro-2-picolinonitrile
    • DTXSID70352528
    • UBUTVAIAQCVVBX-UHFFFAOYSA-N
    • AKOS002663151
    • 3,4,5-Trichloro-2-pyridinecarbonitrile
    • trichloro-2-cyanopyridine
    • AC-27068
    • EN300-4252690
    • MFCD00160333
    • DB-394099
    • G63444
    • 139485-42-0
    • SCHEMBL2338301
    • MDL： MFCD00160333
    • Inchi： 1S/C6HCl3N2/c7-3-2-11-4(1-10)6(9)5(3)8/h2H
    • InChI Key： UBUTVAIAQCVVBX-UHFFFAOYSA-N
    • SMILES： ClC1C(=CN=C(C#N)C=1Cl)Cl

Computed Properties

  • Exact Mass: 205.92100
  • Monoisotopic Mass: 205.920531g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 36.7Ų

Experimental Properties

  • PSA: 36.68000
  • LogP: 2.91348

3,4,5-Trichloropicolinonitrile Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3,4,5-Trichloropicolinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029207878-1g
3,4,5-Trichloropicolinonitrile
 139485-42-0 95%
1g
 $398.04 2022-04-02
Chemenu
CM176959-1g
3,4,5-trichloropicolinonitrile
 139485-42-0 95%
1g
 $430 2021-08-05
Chemenu
CM176959-1g
3,4,5-trichloropicolinonitrile
 139485-42-0 95%
1g
 $430 2022-06-13
eNovation Chemicals LLC
D545429-1g
3,4,5-Trichloropyridine-2-carbonitrile
 139485-42-0 95%
1g
 $455 2024-05-23
Enamine
EN300-4252690-0.05g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
0.05g
 $101.0 2023-06-04
Enamine
EN300-4252690-0.1g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
0.1g
 $150.0 2023-06-04
Enamine
EN300-4252690-0.25g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
0.25g
 $213.0 2023-06-04
Enamine
EN300-4252690-0.5g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
0.5g
 $337.0 2023-06-04
Enamine
EN300-4252690-1.0g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
1g
 $432.0 2023-06-04
Enamine
EN300-4252690-2.5g
3,4,5-trichloropyridine-2-carbonitrile
 139485-42-0 95%
2.5g
 $907.0 2023-06-04

3,4,5-Trichloropicolinonitrile Production Method

3,4,5-Trichloropicolinonitrile Related Literature

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